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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B15548899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 6-N-
Biotinylaminohexanol, a biotinylated reagent crucial for various applications in life sciences,

including affinity chromatography, pull-down assays, and surface functionalization.

Understanding its solubility is paramount for the successful design and execution of

experiments.

Physicochemical Properties
6-N-Biotinylaminohexanol (CAS: 106451-92-7) is a derivative of biotin that incorporates a six-

carbon linker arm terminating in a hydroxyl group. This linker mitigates potential steric

hindrance between the biotin moiety and its binding partners, such as streptavidin or avidin.

Property Value

Molecular Formula C16H29N3O3S

Molecular Weight 343.49 g/mol

Appearance White to Off-White Solid

Storage 2-8°C Refrigerator

Solubility Profile
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Precise quantitative solubility data for 6-N-Biotinylaminohexanol in various solvents is not

extensively documented in publicly available literature. However, based on its chemical

structure and information from technical data sheets, a qualitative solubility profile can be

summarized. The presence of the hydrophilic biotin and the terminal hydroxyl group, combined

with a moderately long hydrocarbon chain, results in solubility in a range of polar solvents.

Solvent Qualitative Solubility Source

Water Soluble [1]

Dimethyl Sulfoxide (DMSO) Expected to be soluble
General knowledge for

biotinylated compounds

N,N-Dimethylformamide (DMF) Expected to be soluble
General knowledge for

biotinylated compounds

Ethanol Expected to be soluble
General knowledge for polar

organic compounds

It is important to note that the solubility can be influenced by factors such as temperature, pH,

and the presence of other solutes. For applications requiring high concentrations, empirical

determination of solubility in the specific buffer or solvent system is recommended.

Experimental Protocol: Determination of Solubility
The following is a general protocol for determining the solubility of 6-N-Biotinylaminohexanol
in a given solvent.

Materials:

6-N-Biotinylaminohexanol

Solvent of interest (e.g., deionized water, DMSO, ethanol)

Vortex mixer

Centrifuge

Analytical balance
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Spectrophotometer or HPLC system

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of 6-N-Biotinylaminohexanol to a known volume of the solvent in

a sealed vial.

Vortex the mixture vigorously for 2-5 minutes.

Equilibrate the solution by rotating or shaking it at a constant temperature for 24-48 hours

to ensure saturation.

Separation of Undissolved Solute:

Centrifuge the saturated solution at high speed (e.g., 10,000 x g) for 15 minutes to pellet

the undissolved solid.

Quantification of Dissolved Solute:

Carefully collect a known volume of the supernatant, ensuring no solid particles are

transferred.

Dilute the supernatant with the same solvent to a concentration that is within the linear

range of the chosen analytical method.

Determine the concentration of the dissolved 6-N-Biotinylaminohexanol using a suitable

analytical technique. For aqueous solutions, UV-Vis spectrophotometry or a colorimetric

assay for biotin (if available) can be used. For organic solvents, the solvent can be

evaporated, and the residue weighed, or HPLC with a standard curve can be employed for

more accurate measurements.

Calculation of Solubility:

Calculate the solubility in mg/mL or molarity based on the determined concentration and

the dilution factor.
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Applications in Experimental Workflows
6-N-Biotinylaminohexanol is a versatile tool in molecular biology and biotechnology, primarily

utilized for its high-affinity interaction with streptavidin and avidin.

Biotinylated molecules can be immobilized on streptavidin-coated solid supports for affinity

purification of target proteins or other interacting molecules.
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Preparation of Affinity Column

Purification Process

6-N-Biotinylaminohexanol-
functionalized Ligand Streptavidin-coated Beads

Immobilization

Affinity Column

Packing

IncubationCell Lysate
(containing target protein) Washing Steps

Binding of target
Elution

Removal of unbound proteins
Purified Target Protein

Release of target

Biotinylated Bait Protein
(using 6-N-Biotinylaminohexanol)

Incubate Bait with Lysate

Cell Lysate
(containing prey proteins)

Add Streptavidin Beads

Formation of Bait-Prey Complex

Streptavidin-coated Beads

Wash to Remove
Non-specific Binders

Capture of Complex

Elute Bound Proteins

Analyze by SDS-PAGE
and Mass Spectrometry
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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